Ethyl 3-cyano-2-mercapto-6-methylisonicotinate

• IUPAC Name: ethyl 3-cyano-6-methyl-2-sulfanylidene-1H-pyridine-4-carboxylate
• InChI: InChI=1S/C10H10N2O2S/c1-3-14-10(13)7-4-6(2)12-9(15)8(7)5-11/h4H,3H2,1-2H3,(H,12,15)
• InChI Key: WBMMFDGNOQLZNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=S)NC(=C1)C)C#N
• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• CAS RN: 56891-69-1

Description

Ethyl 3-cyano-2-mercapto-6-methylisonicotinate is a chemical compound with the molecular formula C10H10N2O2S and a molecular weight of 222.26. It is also known by several synonyms, including Ethyl 3-cyano-2-mercapto-6-methylpyridine-4-carboxylate.

Physical And Chemical Properties Analysis

Ethyl 3-cyano-2-mercapto-6-methylisonicotinate has a melting point of 214 °C and a predicted boiling point of 302.8±52.0 °C. The compound has a predicted density of 1.29±0.1 g/cm3. It is sensitive to air.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

Ethyl 3-cyano-2-mercapto-6-methylisonicotinate has been explored in the context of organic synthesis. Research indicates its reactivity with various cyano compounds containing active methylene groups, facilitating the synthesis of novel compounds such as 5-amino-2-phenyl(1,3)thiazolo(3,2-b)(1,2,4)triazole-6-carboxylate derivatives. This showcases its utility in creating structurally complex and functionally diverse molecules, offering potential applications in designing new pharmaceuticals and materials (El-Sherief et al., 2011).

Antibacterial Applications

The compound has also been involved in the synthesis of Ethyl 5-cyano-6-mercaptonicotinate derivatives, which upon reaction with N-[4-(aminosulfonyl) phenyl]-2-chloroacetamide derivatives, yield compounds that have shown promising antibacterial activity. This suggests its role in developing new antibacterial agents, a critical area of research given the rising concern over antibiotic resistance (Gad-Elkareem & El-Adasy, 2010).

Anti-rheumatic Potential

Further research highlights its potential in the medical field, particularly in the treatment of rheumatic diseases. Ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes have demonstrated significant antioxidant, analgesic, and anti-rheumatic effects in in vivo studies, suggesting a promising avenue for therapeutic applications (Sherif & Hosny, 2014).

Photochemical Reactions and Material Chemistry

Additionally, its role in photochemical reactions has been investigated. Ethyl 2-oxo-1-cyclohexanecarboxylate's photochemical reaction in alcohol solutions involves Ethyl 3-cyano-2-mercapto-6-methylisonicotinate, leading to the formation of ω-substituted esters. This implies potential applications in material chemistry and the development of photoresponsive materials (Tokuda et al., 1978).

Safety and Hazards

Ethyl 3-cyano-2-mercapto-6-methylisonicotinate is classified as a dangerous substance. It has hazard statements H301-H311-H331-H315-H319-H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation and may cause respiratory irritation. The compound has precautionary statements P261-P264-P270-P271-P280-P302+P352-P304+P340-P310-P330-P361-P403+P233-P405-P501, which provide guidance on how to handle and store the compound safely.